Cas no 2137549-78-9 (Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-
• CAS No: 2137549-78-9
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5287226
• Update Time: 2025-06-09

Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-

• Inchi： 1S/C10H8BrClO2/c11-8-5-10(8,9(13)14)6-2-1-3-7(12)4-6/h1-4,8H,5H2,(H,13,14)
• InChI Key： NOYAYIMAAIYDLH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2)(C(O)=O)CC1Br

Additional information on Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-

Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)- (CAS No. 2137549-78-9): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-, identified by its CAS number 2137549-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated aromatic carboxylic acids, characterized by its cyclopropane ring and bromo and chloro substituents on the phenyl ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>cyclopropanecarboxylic acid moiety is a key structural component that contributes to the reactivity and functionality of the compound. The cyclopropane ring is known for its high strain energy, which makes it highly reactive in various chemical transformations. This reactivity is particularly useful in pharmaceutical applications, where the cyclopropane group can be selectively modified to introduce different functional groups or to facilitate further chemical reactions. The presence of the carboxylic acid group further enhances the versatility of this compound, allowing for its incorporation into a wide range of pharmacophores.

The< strong>2-bromo-1-(3-chlorophenyl) substituents on the molecule play a crucial role in determining its biological activity. The bromine atom at the 2-position introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such transformations can be employed to introduce new functional groups or to modify existing ones. The chloro group at the 3-position of the phenyl ring adds another layer of reactivity, enabling further functionalization through cross-coupling reactions or other palladium-catalyzed processes.

In recent years, there has been growing interest in exploring the pharmacological potential of< strong>Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)-. Several studies have highlighted its utility as a building block in the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have demonstrated its use in the development of inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The structural features of this compound allow for precise modifications that can enhance binding affinity and selectivity towards specific biological targets.

One notable area of research involves the use of< strong>Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)- in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By incorporating this compound into kinase inhibitors, researchers aim to develop drugs that can selectively inhibit aberrant signaling pathways without affecting normal cellular processes. Preliminary studies have shown promising results, with some derivatives exhibiting potent inhibitory activity against specific kinases.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Inflammation is a complex biological process that involves multiple cellular and molecular mechanisms. By targeting key inflammatory pathways, researchers hope to develop treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The< strong>cyclopropanecarboxylic acid moiety and halogenated phenyl ring provide multiple sites for functionalization, allowing for the design of compounds with tailored biological activities.

The< strong>2-bromo-1-(3-chlorophenyl) substituents also make this compound a valuable starting material for exploring new synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions have been widely used to construct complex molecular architectures from simpler precursors. By leveraging these reactions, chemists can efficiently introduce new functional groups into the molecule while maintaining high selectivity and yield. This flexibility is particularly important in drug discovery pipelines, where rapid and efficient synthesis of novel compounds is essential.

In conclusion, Cyclopropanecarboxylic acid, 2-bromo-1-(3-chlorophenyl)- (CAS No. 2137549-78-9) is a versatile and highly reactive organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.